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Compound of Interest

Compound Name: Ciapavir

Cat. No.: B16224725

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage, administration, and

experimental protocols for the use of Ciapavir (SBI-0953294), a second-generation Smac

mimetic, in mouse models. The primary application described is the reversal of HIV-1 latency.

[1][2][3][4]

Introduction to Ciapavir
Ciapavir is a potent, bivalent small-molecule antagonist of the cellular inhibitor of apoptosis

protein 1 (cIAP1).[2] Its mechanism of action involves the activation of the non-canonical NF-κB

signaling pathway, which has been shown to be a critical mediator of HIV-1 latency reversal.[1]

[5] By antagonizing cIAP1, Ciapavir leads to the stabilization of NF-κB-inducing kinase (NIK),

promoting the processing of p100 to p52 and subsequent nuclear translocation of p52/RelB

heterodimers. This complex then binds to the HIV-1 Long Terminal Repeat (LTR), driving viral

gene expression and reactivating the latent virus.[1] This "shock and kill" strategy aims to

expose the reactivated virus to the immune system for clearance.[4] In preclinical mouse

models, Ciapavir has demonstrated favorable pharmacokinetic and pharmacodynamic

properties, effectively reversing HIV-1 latency without inducing systemic T cell activation.[1]
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Quantitative Data Summary
The following tables summarize the key quantitative data for Ciapavir administration and its

pharmacokinetic properties in mouse models.

Table 1: Dosage and Administration of Ciapavir in Mouse Models

Parameter Value Mouse Strain Application Reference

Dosage
10 mg/kg and 20

mg/kg

C57BL/6 and

Humanized BLT

mice

Pharmacokinetic

s, Target

Engagement,

Efficacy

[1]

Administration

Route

Intraperitoneal

(i.p.) injection

C57BL/6 and

Humanized BLT

mice

Pharmacokinetic

s, Target

Engagement,

Efficacy

[1]

Injection Volume

Not specified;

typically < 10

ml/kg

General mouse

guidelines

General

administration
[6][7]

Needle Gauge 25-27g
General mouse

guidelines

General

administration
[6][7]

Table 2: Pharmacokinetic Parameters of Ciapavir in C57BL/6 Mice
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Parameter
Value (at 10 mg/kg,
i.p.)

Notes Reference

Half-life (t½) 2.9 hours [1]

Plasma Concentration

~20-fold higher than

first-generation

compound (SBI-

0637142) 2 hours

post-injection

Demonstrates

improved in vivo

exposure

[1]

Target Engagement

Sustained cIAP1

degradation for at

least 24 hours

Assessed in spleen

and thymus
[1]

Experimental Protocols
In Vivo Ciapavir Administration for HIV-1 Latency
Reversal in Humanized Mice
This protocol is based on the efficacy studies conducted in bone marrow, liver, thymus (BLT)

humanized mice.[1][6]

Objective: To evaluate the efficacy of Ciapavir in reactivating latent HIV-1 in vivo.

Materials:

Ciapavir (SBI-0953294)

Vehicle control (e.g., sterile PBS or as optimized for solubility)

HIV-1 infected BLT humanized mice with suppressed viral loads on antiretroviral therapy

(ART)

Sterile syringes (1 ml) and needles (25-27 gauge)

Standard animal handling and restraint equipment

Procedure:
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Animal Model: Utilize BLT humanized mice previously infected with HIV-1.

ART Suppression: Initiate daily ART approximately 4 weeks post-infection and continue for at

least 7 weeks to ensure viral loads are suppressed to undetectable levels.[1]

Ciapavir Preparation: Prepare Ciapavir solution in a sterile vehicle at the desired

concentration for injection (e.g., for a 10 mg/kg dose in a 25g mouse, prepare a solution that

delivers the dose in a volume of ~250 µl).

Administration: a. Restrain the mouse securely. One-person or two-person techniques can

be used. For the one-person method, grasp the loose skin over the shoulders and behind the

ears, ensuring the skin is taut but not restricting breathing. Tuck the tail to secure the lower

body. b. Position the mouse with its head tilted downwards. c. Identify the injection site in the

lower right quadrant of the abdomen.[6] d. Insert a 25-27 gauge needle at a 30-40° angle,

with the bevel facing up.[6] e. Gently aspirate to ensure the needle has not entered a blood

vessel or internal organ.[6] f. Inject the prepared Ciapavir solution (10 or 20 mg/kg) or

vehicle control intraperitoneally.[1]

Post-Administration Monitoring: a. Return the animal to its cage and monitor for any signs of

distress or complications. b. Continue daily ART throughout the experiment to prevent viral

spread.[1]

Sacrifice and Sample Collection: At 2 days post-Ciapavir administration, euthanize the mice.

[1]

Endpoint Analysis: a. Collect plasma and bone marrow samples. b. Isolate RNA from the

collected samples. c. Perform quantitative RT-PCR (qRT-PCR) with HIV-1 gag-specific

primers to measure viral gene expression.[1]

Pharmacokinetic and Pharmacodynamic Analysis in
C57BL/6 Mice
Objective: To assess the pharmacokinetic profile and target engagement of Ciapavir.

Materials:

Ciapavir (SBI-0953294)
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C57BL/6 mice

Equipment for blood collection (e.g., retro-orbital or tail-vein sampling)

Materials for tissue harvesting (spleen, thymus)

Protein lysis buffer and Western blot reagents

LC-MS/MS equipment for plasma drug concentration analysis

Procedure:

Administration: Administer Ciapavir (10 mg/kg or 20 mg/kg) via intraperitoneal injection as

described in Protocol 3.1.[1]

Pharmacokinetic Analysis: a. Collect blood samples at various time points post-injection

(e.g., 0, 0.5, 1, 2, 4, 8, 24 hours). b. Process blood to obtain plasma. c. Analyze Ciapavir
concentration in plasma using a validated LC-MS/MS method. d. Calculate pharmacokinetic

parameters such as half-life (t½), Cmax, and AUC.

Pharmacodynamic (Target Engagement) Analysis: a. Euthanize mice at different time points

post-injection (e.g., 2 and 24 hours).[1] b. Harvest spleen and thymus tissues. c. Prepare

protein lysates from the tissues. d. Perform Western blot analysis to assess the degradation

of cIAP1 and cIAP2 proteins.[1] Use appropriate primary antibodies against cIAP1 and

cIAP2, and a loading control (e.g., actin or GAPDH).

Cytokine Release Assay
Objective: To evaluate the potential for Ciapavir to induce systemic immune activation.

Materials:

Ciapavir (SBI-0953294)

C57BL/6 mice

Positive control: Lipopolysaccharide (LPS) at 2 mg/kg
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Equipment for serum collection

Multiplex cytokine assay kit (e.g., Luminex-based)

Procedure:

Administration: Dose C57BL/6 mice with Ciapavir (10 and 20 mg/kg, i.p.), vehicle, or LPS (2

mg/kg, i.p.) as a positive control.[1]

Sample Collection: Collect blood at 2 and 24 hours after compound administration and

process to obtain serum.[1]

Cytokine Analysis: Analyze the serum samples for levels of various cytokines (e.g., IL-6,

TNF-α, IL-1β, etc.) using a multiplex immunoassay.[1]

Data Analysis: Compare cytokine levels in Ciapavir-treated groups to the vehicle and LPS-

treated groups.
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Non-Canonical NF-κB Pathway

Ciapavir
(Smac Mimetic) cIAP1

inhibits NIK
(NF-κB Inducing Kinase)

degrades
p100

phosphorylates
p52/RelB

processed to

Nucleus

translocates to HIV-1 LTR Viral RNA Transcription
activates

In Vivo Efficacy Study in Humanized Mice

Start: HIV-1 Infection of BLT Mice

Week 4-11: Suppressive ART
(Daily Administration)

4 weeks

Day 0 (Week 11): Administer Ciapavir (10 or 20 mg/kg, i.p.) or Vehicle

7 weeks

Day 0-2: Continue ART and Monitor Animals

Day 2: Euthanize Mice
Collect Plasma & Bone Marrow

48 hours

Analyze HIV-1 gag RNA by qRT-PCR
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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